Cas no 1020722-10-4 (3-(5-Bromo-1H-indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanenitrile
• CAS No: 1020722-10-4
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD09839790
• CID: 2129625
• PubChem ID: 28306216
• Update Time: 2024-02-29

3-(5-Bromo-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromoindol-3-yl)-3-oxopropanenitrile
• 3‐(5‐bromo‐1H‐indol‐3‐yl)‐3‐oxopropanenitrile
• 3-(5-bromo-1H-indol-3-yl)-3-oxopropanenitrile
• STK939304
• BBL031522
• 7568AC
• 1H-indole-3-propanenitrile, 5-bromo-beta-oxo-
• 2-(5-bromo-1H-indol-3-yl)-2-oxoethyl cyanide
• Z2469690455
• 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanenitrile

• MDL： MFCD09839790
• Inchi： 1S/C11H7BrN2O/c12-7-1-2-10-8(5-7)9(6-14-10)11(15)3-4-13/h1-2,5-6,14H,3H2
• InChI Key： JNOHABODURGTQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(CC#N)=O)=CN2

Computed Properties

• Exact Mass: 261.97418g/mol
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles